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Compound of Interest

Compound Name: pGlu-Ser-Leu-Arg-Trp-NH2

Cat. No.: B12116890

Get Quote

Executive Summary
RWamide peptides are a distinct class of neuropeptides characterized by a C-terminal Arg-Trp-

NH₂ motif. Originally isolated from the sea anemone Metridium senile (Mc-RWamide), these

peptides represent an ancient signaling system involved in neuromuscular control. Unlike the

ubiquitous RFamide family, the RWamide lineage shows a specific evolutionary trajectory: it is

highly conserved in Cnidaria and Ambulacraria (Hemichordates/Echinoderms) as orthologs of

the Luqin/RYamide family but has been curiously lost in the Chordate lineage (Vertebrates).

This guide analyzes their structural conservation, receptor co-evolution, and potential as

selective therapeutic targets.

Part 1: Molecular Identity & Structural Motifs
The biological activity of RWamides hinges on the amphiphilic nature of the C-terminal

dipeptide. The tryptophan (W) residue provides a bulky, aromatic anchor for the receptor

binding pocket, distinct from the phenylalanine (F) found in RFamides.

The RWamide Signature
The core consensus sequence for the bioactive motif is: pGlu - X - Leu - Arg - Trp - NH₂

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12116890#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12116890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peptide ID Species Phylum Sequence Notes

Mc-RWamide I Metridium senile Cnidaria

First isolated

RWamide.

Myoexcitatory.

Mc-RWamide II Metridium senile Cnidaria
Higher potency

than isoform I.

Pf-RWamide Ptychodera flava Hemichordata ...Arg-Trp-NH₂

Luqin-type

homolog. Found

in Ambulacraria.

Luqin (Mollusk)
Aplysia

californica
Mollusca ...Arg-Phe-NH₂

Protostome

ortholog

(functionally

related).

Structural Note: The N-terminal pyroglutamate ( or pGlu) confers resistance to aminopeptidase

degradation, a critical feature for neuropeptide stability in the extracellular matrix.

Part 2: Phylogenetic Trajectory
The evolutionary history of RWamides reveals a "use-it-or-lose-it" pattern. They emerged in the

common ancestor of Cnidaria and Bilateria but diverged significantly between Protostomes and

Deuterostomes.

The Ambulacrarian Bridge
In Protostomes (Arthropods, Mollusks, Nematodes), the ancestral gene evolved into the

Luqin/RYamide family (often ending in RYamide or RFamide). In Deuterostomes, the trajectory

split:

Ambulacraria (Echinoderms, Hemichordates): Retained the RWamide motif. This makes

Ptychodera flava (Acorn worm) a critical evolutionary link, possessing "Luqin-type" peptides

that structurally resemble the ancient Cnidarian RWamides.

Chordata (Vertebrates): The Luqin/RWamide gene was lost. There are no direct orthologs in

humans or mice, making this system a highly specific target for antiparasitic or agrochemical
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interventions that avoid vertebrate off-target effects.

Phylogenetic Visualization
The following diagram illustrates the divergence of the RWamide/Luqin family.

Caption: Evolutionary divergence of RWamide peptides.[1][2] Note the retention in Cnidaria

and Ambulacraria (Green) and loss in Chordata (Red).

Part 3: Receptor-Ligand Co-evolution
The specific receptors for RWamides are G Protein-Coupled Receptors (GPCRs), structurally

related to the Tachykinin and Luqin receptor families.

Receptor Identity
Cnidaria: The Mc-RWamide receptor is a Class A GPCR. While distinct from bilaterian

orthologs, it shares transmembrane domain homology with the NPY/RFamide receptor

superfamily.

Ambulacraria (P. flava): The receptor is a Luqin-type GPCR. Despite the ligand ending in

RWamide (like the Cnidarian peptide), the receptor is orthologous to the Protostome Luqin

receptor. This is a classic example of ligand motif conservation (RWamide) despite receptor

orthology divergence.

Signaling Pathway
RWamides typically act as myoexcitatory agents, implying coupling to the Gq/G11 pathway,

leading to intracellular Calcium release.
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Caption: Predicted Gq-coupled signaling pathway for RWamide receptors, leading to

myoexcitation.

Part 4: Physiological Roles
Neuromuscular Control (Cnidaria)
In Metridium senile, Mc-RWamide I and II are potent myoexcitatory transmitters.

Target: Sphincter muscles and retractor muscles.

Mechanism: They induce slow, tonic contractions, distinct from the rapid twitch responses

mediated by other transmitters. This is critical for the "protective withdrawal" reflex of the

anemone.

Feeding and Regeneration (Ambulacraria)
In Ptychodera flava:

Feeding: Luqin-type peptides often regulate feeding behavior and gut motility. The RWamide

motif likely controls pharyngeal muscle contraction.

Regeneration:P. flava is a model for extensive regeneration.[3][4][5] Neuropeptides are

upregulated during the blastema formation. RWamides may play a role in re-establishing the

neuromuscular network during head regeneration.

Part 5: Experimental Protocols
Protocol 5.1: Receptor Deorphanization (Reverse
Pharmacology)
To validate a putative RWamide receptor (e.g., from P. flava or a parasitic nematode), follow

this heterologous expression workflow.

Prerequisites:

Full-length CDS of the candidate GPCR cloned into a mammalian expression vector (e.g.,

pcDNA3.1).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2599912/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9761517/
https://www.researchgate.net/figure/Cross-sections-of-Ptychodera-flava-anterior-regeneration-days-9-15-All-sections-are_fig2_308393665
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12116890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesized RWamide peptide library (C-terminal amidated).

HEK293 cells expressing Gα16 (promiscuous G-protein) or GCaMP6 (calcium sensor).

Step-by-Step Methodology:

Transfection: Seed HEK293-Gα16 cells in 96-well plates (20,000 cells/well). Transfect with

100 ng of receptor plasmid using Lipofectamine. Incubate for 24-48 hours.

Peptide Preparation: Dissolve synthetic Mc-RWamide or Pf-RWamide in DMSO (stock 10

mM). Dilute to working concentrations (10⁻¹² M to 10⁻⁶ M) in assay buffer (HBSS + 20 mM

HEPES).

Calcium Mobilization Assay (FLIPR):

Load cells with Fluo-4 AM calcium dye for 1 hour at 37°C.

Wash cells 3x to remove extracellular dye.

Inject peptide solutions automatically.

Measure fluorescence intensity (Ex 488 nm / Em 525 nm) in real-time.

Data Analysis: Plot Dose-Response curves. Calculate EC₅₀. A sigmoidal curve indicates

specific receptor activation.

Specificity Control: Test against RFamide and RYamide peptides to ensure the receptor

specifically recognizes the Tryptophan (W) residue.

Part 6: Therapeutic & Agrochemical Implications
The evolutionary loss of RWamide signaling in vertebrates presents a unique opportunity for

selective toxicity.

Antiparasitic Drugs: Since humans lack the RWamide receptor, small molecules mimicking

the RWamide structure could serve as anthelmintics targeting parasitic nematodes or

trematodes without host toxicity.
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Marine Antifouling: In Cnidarians, RWamides control settlement and metamorphosis.

RWamide agonists/antagonists could be used in non-toxic antifouling coatings to prevent

biofouling by anemones or hydrozoans on ship hulls.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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